Cas no 148403-22-9 (1-(5-phenyl-1H-pyrrol-3-yl)-Ethanone)

• Product Name: 1-(5-phenyl-1H-pyrrol-3-yl)-Ethanone
• CAS No: 148403-22-9
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 1106407
• PubChem ID: 5154161
• Update Time: 2025-04-20

1-(5-phenyl-1H-pyrrol-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-phenyl-1H-pyrrol-3-yl)-Ethanone
• 1-(5-phenyl-1H-pyrrol-3-yl)ethanone
• Ethanone, 1-(5-phenyl-1H-pyrrol-3-yl)-
• 148403-22-9
• SB63740
• 4-Acetyl-2-phenylpyrrole
• DTXSID60408947

• MDL： MFCD00966961
• Inchi： 1S/C12H11NO/c1-9(14)11-7-12(13-8-11)10-5-3-2-4-6-10/h2-8,13H,1H3
• InChI Key： ARUITDCTKODANA-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 185.08413
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86